5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol

• IUPAC Name: 5-[(5-bromo-6-methylpyridin-2-yl)amino]pentan-1-ol
• InChI: InChI=1S/C11H17BrN2O/c1-9-10(12)5-6-11(14-9)13-7-3-2-4-8-15/h5-6,15H,2-4,7-8H2,1H3,(H,13,14)
• InChI Key: CMZCBPCHDBTAGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCCCCCO)Br
• Molecular Formula: C11H17BrN2O
• Molecular Weight: 273.17 g/mol

Description

5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol is a chemical compound that has garnered significant attention in the scientific community due to its potential use in various research applications. This compound is a member of the pyridine family and has a molecular weight of 299.22 g/mol. In

Mechanism of Action

The mechanism of action of 5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including histone deacetylases (HDACs). HDACs play a role in gene expression, and their inhibition has been shown to have anti-cancer effects.
Biochemical and Physiological Effects:
5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of HDACs, leading to changes in gene expression. Additionally, it has been shown to have anti-cancer effects in certain cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol in lab experiments is its ability to inhibit the activity of HDACs. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research involving 5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol. One potential direction is the development of new drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of 5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol and its potential use in the treatment of cancer. Finally, more research is needed to determine the safety and toxicity of this compound.

Synthesis Methods

The synthesis of 5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol involves a series of chemical reactions. The first step involves the reaction of 5-bromo-6-methylpyridin-2-amine with 1-bromopentan-3-ol in the presence of a base such as potassium carbonate. This reaction leads to the formation of 5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol.

Scientific Research Applications

5-[(5-Bromo-6-methylpyridin-2-yl)amino]pentan-1-ol has several scientific research applications. It has been used in the development of new drugs and as a tool for studying various biological processes. This compound has been shown to inhibit the activity of certain enzymes, making it a potential candidate for drug development. Additionally, it has been used to study the role of certain enzymes in the development of cancer.